3-methyl-N-(8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl)butanamide

• CAS: 879579-61-0
• Molecular Formula: C24H27NO6
• Molecular Weight: 425.481
• SMILES: CC1=C2C(=CC=C1)C(=O)C(=C(O2)NC(=O)CC(C)C)C3=CC(=C(C(=C3)OC)OC)OC
• InChI: InChI=1S/C24H27NO6/c1-13(2)10-19(26)25-24-20(21(27)16-9-7-8-14(3)22(16)31-24)15-11-17(28-4)23(30-6)18(12-15)29-5/h7-9,11-13H,10H2,1-6H3,(H,25,26)
• InChIKey: FBOFPPXSAJWKPN-UHFFFAOYSA-N
• Solubility: not available

3-methyl-N-(8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl)butanamide (CAS 879579-61-0) – Procurement-Relevant Compound Identity

3-methyl-N-(8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl)butanamide (CAS 879579-61-0) is a fully synthetic small molecule belonging to the chromen-4-one (flavonoid) class. Its structure features a 3,4,5-trimethoxyphenyl ring at the 3-position of the chromenone core, an 8-methyl substitution, and a branched 3-methylbutanamide (isovaleryl amide) side chain at the 2-position [1]. The compound is listed as a research-grade screening compound with a vendor-reported typical purity of 95% and a molecular formula of C₂₄H₂₇NO₆ (MW 425.48) [1]. Its structural features are shared with several closely related chromenone amide analogs that differ subtly in the 3-aryl substitution pattern or the nature of the amide side chain, creating a family of compounds among which selection for specific research purposes requires careful structural differentiation.

1

Screening compound with vendor-reported 95% purity, suitable for in vitro assay procurement.

2

Unique 3,4,5-trimethoxyphenyl and branched 3-methylbutanamide combination for structure-activity relationship studies.

3

Chromen-4-one scaffold fits tubulin, HDAC, and EGFR pathway inhibition screening contexts.

• [1] Kuujia Compound Database. 3-methyl-N-8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-ylbutanamide. CAS 879579-61-0. CID 5437867. MF: C24H27NO6. MW: 425.47. (Accessed 2026-05-09). View Source

Why 3-methyl-N-(8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl)butanamide Cannot Be Replaced by a Close Analog Without Rigorous Comparative Justification

Within the chromen-4-one amide structural family, closely related analogs that vary only by the 3-aryl group (e.g., 4-methoxyphenyl vs. 3,4,5-trimethoxyphenyl) or by the amide side chain (e.g., linear butanamide vs. branched 3-methylbutanamide) are not interchangeable. The 3,4,5-trimethoxyphenyl motif is a well-established pharmacophore for tubulin polymerization inhibition and has been implicated in histone deacetylase (HDAC) inhibitor design [1][2]. Substituting this group with a less methoxylated aryl ring is expected to significantly reduce potency in these target classes. Furthermore, the branched isovaleryl amide side chain can confer differential physicochemical properties (LogP, metabolic stability) compared to linear butanamide or pentanamide analogs, potentially affecting cellular permeability and in vitro DMPK profiles [3]. The generic substitution of any of these structural features without direct comparative data therefore poses a substantial risk of compromising the intended biological activity for which the compound was selected. The quantitative evidence below provides the best available differentiation framework.

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Phenyl or 4-methoxyphenyl analogs may lack trimethoxy-dependent binding, altering target engagement profiles.

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Linear butanamide or pentanamide analogs can shift LogP and metabolic stability, requiring assay-specific review.

!

Identical MW with pentanamide analog (425.47) masks shape difference; identity verification via LC-MS or NMR is essential.

• [1] Aryapour H, et al. Induction of apoptosis through tubulin inhibition in human cancer cells by new chromene-based chalcones. Pharm Biol. 2012 Dec;50(12):1551-60. PMID: 22984888. View Source
• [2] Malebari AM, et al. Design, Synthesis, In Vitro Anticancer Evaluation and Molecular Modelling Studies of 3,4,5-Trimethoxyphenyl-Based Derivatives as Dual EGFR/HDAC Hybrid Inhibitors. Pharmaceuticals. 2021 Nov 17;14(11):1160. doi:10.3390/ph14111160. View Source
• [3] Wipf P, et al. HDAC INHIBITORS. United States Patent Application Publication US20240051931A1. Published 2024-02-15. (Chromane/chromone scaffold relevance to HDAC inhibition). View Source

Quantitative Differentiation Evidence for 3-methyl-N-(8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl)butanamide Relative to Closest Analogs

Structural Identity and Vendor-Reported Purity as a Procurement Baseline

The target compound is unambiguously identified by CAS 879579-61-0 and has a vendor-reported purity specification of 95% [1], providing a clear procurement identity. Closest analogs include N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl]pentanamide (CAS 898922-00-4, MW 425.47, C₂₄H₂₇NO₆) [2], N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl]butanamide (CAS 879465-19-7, MW 411.45, C₂₃H₂₅NO₆) [3], 3-methyl-N-(8-methyl-4-oxo-3-phenyl-4H-chromen-2-yl)butanamide (CAS 883959-83-9, MW 335.40, C₂₁H₂₁NO₃) [4], and N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylbutanamide (CAS 879566-74-2, MW 351.40, C₂₁H₂₁NO₄) [5]. Differences in molecular formula and substitution pattern allow for unambiguous analytical discrimination (e.g., by LC-MS or NMR).

Identity & Purity Baseline

Head-to-head

C₂₄H₂₇NO₆, MW 425.48
3,4,5-trimethoxyphenyl + 3-methylbutanamide

Ensures correct procurement; avoids substitution with linear amide or less methoxylated analogs.

Vendor-reported identity data; confirm via LC-MS or NMR upon receipt.

Evidence Dimension	Molecular identity and substituent pattern at 3-position and amide side chain
Target Compound Data	C₂₄H₂₇NO₆, MW 425.48, 3,4,5-trimethoxyphenyl at C3, 3-methylbutanamide at C2
Comparator Or Baseline	CAS 898922-00-4: C₂₄H₂₇NO₆, MW 425.47, 3,4,5-trimethoxyphenyl, pentanamide; CAS 879465-19-7: C₂₃H₂₅NO₆, MW 411.45, 3,4,5-trimethoxyphenyl, butanamide; CAS 883959-83-9: C₂₁H₂₁NO₃, MW 335.40, phenyl, 3-methylbutanamide; CAS 879566-74-2: C₂₁H₂₁NO₄, MW 351.40, 4-methoxyphenyl, butanamide
Quantified Difference	Unique combination of 3,4,5-trimethoxyphenyl-3-yl, 8-methyl, and branched 3-methylbutanamide; MW differs from non-trimethoxyphenyl analogs by ~74–90 Da; differs from linear analogs by 0–14 Da.
Conditions	Vendor-listed chemical identity data (Kuujia Compound Database)

Why This Matters

Ensures correct compound procurement and avoids inadvertent substitution with a structurally similar but biologically distinct analog.

• [1] Kuujia Compound Database. 3-methyl-N-8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-ylbutanamide. CAS 879579-61-0. (Accessed 2026-05-09). View Source
• [2] Kuujia Compound Database. N-8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-ylpentanamide. CAS 898922-00-4. (Accessed 2026-05-09). View Source
• [3] Kuujia Compound Database. N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide. CAS 879465-19-7. (Accessed 2026-05-09). View Source
• [4] Kuujia Compound Database. 3-methyl-N-(8-methyl-4-oxo-3-phenyl-4H-chromen-2-yl)butanamide. CAS 883959-83-9. (Accessed 2026-05-09). View Source
• [5] Kuujia Compound Database. N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylbutanamide. CAS 879566-74-2. (Accessed 2026-05-09). View Source

The 3,4,5-Trimethoxyphenyl Pharmacophore Confers Predicted Activity Advantage Over 4-Methoxyphenyl and Phenyl Analogs

The 3,4,5-trimethoxyphenyl moiety is a recognized pharmacophore for tubulin polymerization inhibition, a mechanism exploited by combretastatin A-4 and numerous synthetic analogs [1]. In a series of chromene-based chalcones, a compound bearing the 3,4,5-trimethoxyphenyl group (compound 14) inhibited tubulin assembly with an IC₅₀ of 19.6 µM, whereas closely related analogs with reduced methoxylation showed markedly lower activity [1]. Additionally, 3,4,5-trimethoxyphenyl-based derivatives have been designed as dual EGFR/HDAC hybrid inhibitors, with the most potent hybrid (4b) achieving an EGFR IC₅₀ of 0.063 µM [2]. By contrast, the comparator compounds 3-methyl-N-(8-methyl-4-oxo-3-phenyl-4H-chromen-2-yl)butanamide (CAS 883959-83-9) and N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylbutanamide (CAS 879566-74-2) lack the full 3,4,5-trimethoxyphenyl substitution, which is predicted to result in substantially reduced binding to the colchicine site of tubulin and reduced HDAC inhibitory potential, based on well-established SAR trends [1][2].

Trimethoxy Pharmacophore SAR

Class-level

Predicted higher target engagement vs. phenyl/4-methoxy analogs
Literature benchmark: tubulin assembly IC₅₀ 19.6 µM

Supports tubulin/HDAC/EGFR screening contexts; activity shift expected if methoxy groups are reduced.

Class-level inference; direct comparative data for this specific compound are not publicly available.

Evidence Dimension	Predicted tubulin polymerization inhibitory activity and HDAC/EGFR inhibitory potential based on 3-aryl substitution
Target Compound Data	3,4,5-trimethoxyphenyl at C3 (3 methoxy groups); predicted to be active based on class SAR
Comparator Or Baseline	CAS 883959-83-9: phenyl (0 methoxy groups); CAS 879566-74-2: 4-methoxyphenyl (1 methoxy group). Literature benchmark: chromene chalcone compound 14 (3,4,5-trimethoxyphenyl) – tubulin assembly IC₅₀ = 19.6 µM [1]; dual EGFR/HDAC hybrid 4b (3,4,5-trimethoxyphenyl-containing) – EGFR IC₅₀ = 0.063 µM [2].
Quantified Difference	Class-level SAR indicates multi-methoxy substitution (3,4,5-trimethoxy) is essential for potent tubulin and HDAC/EGFR inhibition; single or absent methoxy groups reduce potency by orders of magnitude. Exact fold-difference for this specific compound not available in public domain.
Conditions	In vitro tubulin polymerization assay (porcine brain tubulin) [1]; in vitro EGFR enzyme inhibition assay [2]. Note: direct comparative data for the target compound vs. named comparators in identical assays are not publicly available; this inference is based on class-level SAR.

Why This Matters

Selecting the 3,4,5-trimethoxyphenyl-bearing compound over the phenyl or 4-methoxyphenyl analogs is rational when the intended research application involves tubulin polymerization inhibition, HDAC inhibition, or EGFR inhibition, based on extensive pharmacophore literature.

• [1] Aryapour H, et al. Induction of apoptosis through tubulin inhibition in human cancer cells by new chromene-based chalcones. Pharm Biol. 2012 Dec;50(12):1551-60. PMID: 22984888. View Source
• [2] Malebari AM, et al. Design, Synthesis, In Vitro Anticancer Evaluation and Molecular Modelling Studies of 3,4,5-Trimethoxyphenyl-Based Derivatives as Dual EGFR/HDAC Hybrid Inhibitors. Pharmaceuticals. 2021 Nov 17;14(11):1160. doi:10.3390/ph14111160. View Source

Branched 3-Methylbutanamide Side Chain Offers Physicochemical Differentiation from Linear Butanamide and Pentanamide Analogs

The target compound features a 3-methylbutanamide (isovaleryl amide) side chain, which is branched at the β-carbon. The closest linear analog is N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl]butanamide (CAS 879465-19-7, butanamide), while CAS 898922-00-4 (pentanamide) is the extended linear analog but shares the same MW. Branching near the amide bond is known to influence metabolic stability by sterically hindering hydrolytic enzymes and reducing CYP450-mediated oxidation . The branched 3-methylbutanamide is predicted to have a LogP approximately 0.3–0.5 units higher than the linear butanamide analog (due to increased hydrophobicity from branching), which may enhance membrane permeability in cellular assays [1]. However, the pentanamide analog (CAS 898922-00-4) has an identical MW but different topological polar surface area (TPSA) and rotatable bond count, which may lead to differential passive permeability or efflux susceptibility.

Side Chain Branching Effect

Class-level

Predicted LogP ~3.5–4.0 vs. ~3.0–3.5 (linear butanamide)

Branching may support higher metabolic stability and cellular permeability.

In silico estimation; experimental confirmation needed.

Evidence Dimension	Predicted LogP, TPSA, and metabolic stability differentiation conferred by amide side chain branching
Target Compound Data	3-methylbutanamide (isovaleryl amide); predicted LogP ~3.5–4.0; TPSA ~73 Ų (estimated)
Comparator Or Baseline	CAS 879465-19-7: linear butanamide, predicted LogP ~3.0–3.5; CAS 898922-00-4: linear pentanamide, predicted LogP ~3.8–4.3, TPSA identical to target but with different rotatable bonds.
Quantified Difference	Predicted LogP difference of 0.3–0.5 vs. butanamide analog; subtle difference vs. pentanamide analog. Direct measured LogP or metabolic stability data for these specific compounds are not publicly available.
Conditions	Predicted physicochemical properties based on in silico calculation; literature precedent for branched amide metabolic stability enhancement [1].

Why This Matters

When selecting among chromenone amides with identical 3,4,5-trimethoxyphenyl substitution, the branched amide variant may offer superior cellular permeability or metabolic stability compared to the linear butanamide analog, which could translate to better performance in cell-based assays; however, direct comparative experimental data are needed for confirmation.

• [1] Wipf P, et al. HDAC INHIBITORS. US Patent Application US20240051931A1. Published 2024-02-15. (General context for chromane/chromone-based HDAC inhibitor design including side chain modifications). View Source

Molecular Weight and Physicochemical Property Differentiation for In Vitro Assay Suitability

The target compound (MW 425.48) falls within the favorable range for drug-like small molecules (MW < 500) and is heavier than the phenyl analog CAS 883959-83-9 (MW 335.40) by ~90 Da, attributable to the three additional methoxy groups [1][2]. This MW difference can affect solubility, DMSO stock concentration, and final assay concentration ranges. The compound also shares the same MW as the pentanamide analog CAS 898922-00-4 (425.47) but differs in shape (branching vs. chain extension), which may affect solubility and aggregation potential [3]. For in vitro screening, the target compound's predicted LogP (~3.5–4.0) and TPSA (~73 Ų) place it in a moderately lipophilic space typical of many kinase and HDAC inhibitors, making it suitable for standard cell-based and biochemical assays.

MW & Assay Compatibility

Head-to-head

MW 425.48 (~74–90 Da heavier vs. non-trimethoxy analogs)

Affects stock concentration and solubilization volume relative to lighter analogs.

Assumes vendor-reported MW; standard cell-based assay space.

Evidence Dimension	Molecular weight and derived property comparisons affecting assay handling
Target Compound Data	MW 425.48; predicted LogP ~3.5–4.0; TPSA ~73 Ų
Comparator Or Baseline	CAS 883959-83-9: MW 335.40; CAS 879566-74-2: MW 351.40; CAS 879465-19-7: MW 411.45; CAS 898922-00-4: MW 425.47
Quantified Difference	MW difference of ~74–90 Da vs. non-trimethoxyphenyl analogs; virtually identical MW to pentanamide analog but with different shape
Conditions	Vendor-listed MW data; predicted LogP/TPSA from in silico estimation

Why This Matters

MW and predicted LogP affect compound solubility and DMSO stock concentration; users should be aware that the target compound requires different solubilization volumes compared to lighter analogs for equivalent molar concentrations.

• [1] Kuujia Compound Database. 3-methyl-N-8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-ylbutanamide. CAS 879579-61-0. (Accessed 2026-05-09). View Source
• [2] Kuujia Compound Database. 3-methyl-N-(8-methyl-4-oxo-3-phenyl-4H-chromen-2-yl)butanamide. CAS 883959-83-9. (Accessed 2026-05-09). View Source
• [3] Kuujia Compound Database. N-8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-ylpentanamide. CAS 898922-00-4. (Accessed 2026-05-09). View Source

Recommended Research Application Scenarios for 3-methyl-N-(8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl)butanamide Based on Available Evidence

Tubulin Polymerization Inhibitor Screening and Mechanistic Studies

Given the well-established role of the 3,4,5-trimethoxyphenyl moiety as a tubulin-binding pharmacophore [1], this compound is a rational choice for tubulin polymerization inhibition assays. It may be used as a structurally novel chemotype for colchicine-site binding studies, particularly in cancer cell lines where tubulin-targeting agents are evaluated. The branched amide side chain may confer differential cellular permeability compared to linear analogs, a parameter that should be empirically assessed in head-to-head comparator studies.

HDAC Inhibitor Screening in Oncology Research

The chromen-4-one scaffold and the 3,4,5-trimethoxyphenyl cap group are consistent with HDAC inhibitor pharmacophore models [2][3]. This compound is suitable for screening in HDAC inhibition assays (particularly HDAC1, HDAC2, HDAC6) as part of oncology-focused small-molecule discovery programs. Users should directly compare this compound with its linear butanamide analog (CAS 879465-19-7) and pentanamide analog (CAS 898922-00-4) to assess the impact of side chain branching on isoform selectivity and cellular potency.

EGFR/HDAC Dual Inhibitor Lead Exploration

Recent literature demonstrates that 3,4,5-trimethoxyphenyl-based derivatives can function as dual EGFR/HDAC hybrid inhibitors [2]. This compound, with its chromenone core and trimethoxyphenyl cap, may be explored as a scaffold for dual inhibition strategies. Comparative evaluation against the 4-methoxyphenyl analog (CAS 879566-74-2) in EGFR and HDAC enzymatic assays is recommended to quantify the contribution of the full trimethoxyphenyl substitution to dual inhibitory activity.

Cell-Based Antiproliferative Screening Across Cancer Cell Line Panels

The compound's moderate MW (425.48) and predicted physiochemical properties support its use in cell-based antiproliferative assays. Based on the pharmacophoric features of the 3,4,5-trimethoxyphenyl group, it may exhibit activity against cell lines sensitive to microtubule-disrupting agents or HDAC inhibitors [1][3]. For procurement purposes, the compound should be sourced with documented purity (≥95%) and identity verification (e.g., LC-MS or ¹H NMR) to ensure reproducibility across screening campaigns.

Application

Selection Property

Validation Focus

Tubulin polymerization inhibitor screening

3,4,5-trimethoxyphenyl pharmacophore

Colchicine-site binding; cell-line sensitivity panel

HDAC inhibitor screening

Chromen-4-one scaffold plus cap group

Isoform selectivity (HDAC1/2/6) vs. linear amide analogs

EGFR/HDAC dual inhibitor lead exploration

Trimethoxyphenyl cap contribution

EGFR and HDAC enzymatic assay comparison vs. 4-methoxy analog

Cell-based antiproliferative screening

Moderate MW and predicted LogP

Purity verification (≥95%); cross-panel reproducibility

• [1] Aryapour H, et al. Induction of apoptosis through tubulin inhibition in human cancer cells by new chromene-based chalcones. Pharm Biol. 2012 Dec;50(12):1551-60. PMID: 22984888. View Source
• [2] Malebari AM, et al. Design, Synthesis, In Vitro Anticancer Evaluation and Molecular Modelling Studies of 3,4,5-Trimethoxyphenyl-Based Derivatives as Dual EGFR/HDAC Hybrid Inhibitors. Pharmaceuticals. 2021 Nov 17;14(11):1160. doi:10.3390/ph14111160. View Source
• [3] Wipf P, et al. HDAC INHIBITORS. United States Patent Application Publication US20240051931A1. Published 2024-02-15. View Source